Cas no 1565629-49-3 (Hexane, 4-(bromomethyl)-2-methoxy-)

• Product Name: Hexane, 4-(bromomethyl)-2-methoxy-
• CAS No: 1565629-49-3
• MF: C₈H₁₇BrO
• MW: 209.123982191086
• CID: 5284249
• Update Time: 2025-07-17

Hexane, 4-(bromomethyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Hexane, 4-(bromomethyl)-2-methoxy-

• Inchi： 1S/C8H17BrO/c1-4-8(6-9)5-7(2)10-3/h7-8H,4-6H2,1-3H3
• InChI Key： HTZLYVUYELYUGT-UHFFFAOYSA-N
• SMILES： CC(OC)CC(CBr)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Hexane, 4-(bromomethyl)-2-methoxy-

Research Briefing on Hexane, 4-(bromomethyl)-2-methoxy- and Related Compound 1565629-49-3 in Chemical Biomedicine

In recent years, the chemical biomedicine field has witnessed significant advancements in the synthesis and application of specialized organic compounds, particularly those with potential pharmaceutical and therapeutic relevance. Among these, Hexane, 4-(bromomethyl)-2-methoxy- (CAS: 1565629-49-3) has emerged as a compound of interest due to its unique chemical properties and potential applications in drug development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, characterization, and biomedical applications.

Hexane, 4-(bromomethyl)-2-methoxy- is a brominated alkane derivative with a methoxy functional group, which confers specific reactivity and solubility properties. Recent studies have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of novel anticancer and antimicrobial agents. The compound's ability to undergo nucleophilic substitution reactions makes it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Hexane, 4-(bromomethyl)-2-methoxy- in the synthesis of a new class of kinase inhibitors. The researchers utilized the bromomethyl group for selective alkylation of target molecules, resulting in compounds with improved selectivity and reduced off-target effects. This approach highlights the compound's potential in addressing current challenges in targeted cancer therapy.

Further investigations into the physicochemical properties of 1565629-49-3 have revealed interesting stability characteristics under various conditions. A recent publication in Organic Process Research & Development reported optimized storage conditions for this compound, emphasizing the importance of temperature control and moisture protection to maintain its reactivity. These findings have practical implications for industrial-scale pharmaceutical production processes.

In the realm of drug delivery systems, researchers have explored the incorporation of Hexane, 4-(bromomethyl)-2-methoxy- into polymer-based carriers. A 2024 study in Biomaterials Science demonstrated its utility as a crosslinking agent in the development of pH-responsive drug delivery platforms. The compound's reactivity allowed for precise control over polymer degradation rates, enabling timed release of therapeutic payloads in specific physiological environments.

Safety and toxicity profiling of 1565629-49-3 has also been a focus of recent research. While the compound shows promise in various applications, comprehensive toxicological assessments published in Chemical Research in Toxicology have identified specific handling requirements and exposure limits. These studies emphasize the need for proper safety protocols when working with this reactive intermediate in laboratory and industrial settings.

Looking forward, the unique properties of Hexane, 4-(bromomethyl)-2-methoxy- continue to inspire innovative applications in chemical biomedicine. Current research directions include its potential use in PROTAC (Proteolysis Targeting Chimera) technology and as a linker molecule in antibody-drug conjugates. The compound's versatility and reactivity position it as a valuable tool in the ongoing development of next-generation therapeutic agents.